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Compound of Interest

Compound Name: Chelerythrine, chloride

Cat. No.: B192542

This guide provides essential safety protocols, operational procedures, and disposal plans for
the handling of Chelerythrine chloride in a laboratory setting. Adherence to these guidelines is
critical for ensuring the safety of researchers, scientists, and drug development professionals.
Chelerythrine chloride is a hazardous chemical that requires careful handling to prevent
exposure and ensure a safe laboratory environment.

Hazard Identification and Classification

Chelerythrine chloride is classified as a hazardous substance. It is harmful if swallowed,
inhaled, or comes into contact with skin[1][2][3]. The compound is known to cause serious eye
irritation and skin irritation[1][2][4][5]. Furthermore, it may cause respiratory irritation[2].
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Hazard Classification GHS Category Hazard Statement
. H302: Harmful if swallowed[2]
Acute Toxicity, Oral Category 4 3]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[2][3]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[2][3]
) o H315: Causes skin irritation[1]
Skin Irritation Category 2
[21[5]
o H319: Causes serious eye
Eye Irritation Category 2A L
irritation[1][2][5]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation[2][3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure when handling Chelerythrine

chloride. The following table summarizes the required PPE.

© 2025 BenchChem. All rights reserved.

2/10

Tech Support


https://cdn.caymanchem.com/cdn/msds/11314m.pdf
https://www.chemicalbook.com/msds/chelerythrine-chloride.pdf
https://cdn.caymanchem.com/cdn/msds/11314m.pdf
https://www.chemicalbook.com/msds/chelerythrine-chloride.pdf
https://cdn.caymanchem.com/cdn/msds/11314m.pdf
https://www.chemicalbook.com/msds/chelerythrine-chloride.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ62906MB&productDescription=CHELERYTHRINE+CLRIDE+99%2B%25+25MG&vendorId=VN00024248&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/11314m.pdf
https://www.tcichemicals.com/BE/en/sds/C3584_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ62906MB&productDescription=CHELERYTHRINE+CLRIDE+99%2B%25+25MG&vendorId=VN00024248&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/11314m.pdf
https://www.tcichemicals.com/BE/en/sds/C3584_EU_6N.pdf
https://cdn.caymanchem.com/cdn/msds/11314m.pdf
https://www.chemicalbook.com/msds/chelerythrine-chloride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Protection Type Equipment Specification Purpose

ANSI Z87.1 Compliant  Protects against
or European Standard  splashes and airborne
EN166[1] particles.

Eye and Face Safety Goggles with
Protection Side-Shields

Recommended when

handling larger
) Worn over safety - )
Face Shield guantities or during

oggles
9099 procedures with a

high risk of splashing.

Compatible gloves

) Chemical-Resistant o Protects skin from
Hand Protection (e.g., Nitrile or ]
Gloves direct contact[1][4].
Neoprene)
Prevents
) Fully buttoned, long- contamination of
Body Protection Laboratory Coat )
sleeved personal clothing[1]

[4].

Required when

handling the powder
NIOSH/MSHA or

) ) European Standard ) )
Respiratory Protection N95 or higher chemical fume hood
EN 149 Approved

Respirator

outside of a certified

or if ventilation is
insufficient to prevent
inhalation[1][4].

Operational Plan: Step-by-Step Handling Protocol

All handling of Chelerythrine chloride should be performed in a designated area, preferably
within a certified chemical fume hood, to minimize inhalation exposure.

Preparation and Engineering Controls

o Designated Area: Establish a designated area for handling Chelerythrine chloride.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAJ62906MB&productDescription=CHELERYTHRINE+CLRIDE+99%2B%25+25MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ62906MB&productDescription=CHELERYTHRINE+CLRIDE+99%2B%25+25MG&vendorId=VN00024248&countryCode=US&language=en
https://media.cellsignal.com/www/pdfs/resources/msds/11916_chelerythrine_chloride_MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ62906MB&productDescription=CHELERYTHRINE+CLRIDE+99%2B%25+25MG&vendorId=VN00024248&countryCode=US&language=en
https://media.cellsignal.com/www/pdfs/resources/msds/11916_chelerythrine_chloride_MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ62906MB&productDescription=CHELERYTHRINE+CLRIDE+99%2B%25+25MG&vendorId=VN00024248&countryCode=US&language=en
https://media.cellsignal.com/www/pdfs/resources/msds/11916_chelerythrine_chloride_MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Ventilation: Always handle the solid compound and concentrated solutions within a certified
chemical fume hood to minimize inhalation risk[4].

« Emergency Equipment: Ensure that an emergency eyewash station and safety shower are
readily accessible and have been tested[4].

e Pre-planning: Assemble all necessary equipment and reagents before you begin handling
the compound to minimize time spent in the designated area.

e PPE: Don all required PPE as outlined in the table above before entering the designated
handling area.

Weighing and Aliquoting (Solid Compound)

o Perform all manipulations of the solid compound within a chemical fume hood to control dust.
e Use appropriate tools, such as spatulas and weigh paper, to handle the powder.
e Avoid creating dust. If possible, use a solution instead of the solid.

o Close the container tightly immediately after use[1].

Preparing Solutions
o Chelerythrine chloride is soluble in water and DMSO at 10mM[6][7].

* When dissolving, add the solvent to the solid slowly to avoid splashing.

e If possible, prepare and use solutions on the same day[6].

Storage

e Solid Compound: Store in a tightly sealed container in a freezer, at temperatures below -1°C
or -20°C, and desiccate[1][5][7]. The storage area should be a well-ventilated and locked
space[1].

e Solutions: If storage is necessary, store solutions at -20°C for up to one month[6]. Before
use, equilibrate the solution to room temperature and ensure no precipitate is present[6].
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Emergency Procedures and First Aid

In the event of exposure, immediate action is required.

Exposure Route First Aid Measures

Move the victim to fresh air and keep them at
rest in a position comfortable for breathing. If
Inhalation breathing is difficult or stops, provide artificial

respiration. Seek immediate medical attention[1]

[2](3].

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact . L
water for at least 15 minutes. If skin irritation

occurs, seek medical attention[1][2][5].

Immediately rinse the eyes cautiously with

plenty of water for at least 15 minutes, also

under the eyelids. Remove contact lenses if
Eye Contact ] o

present and easy to do. Continue rinsing. If eye

irritation persists, seek immediate medical

attention[1][2][5].

Do NOT induce vomiting. Rinse the mouth with
water. Call a POISON CENTER or

doctor/physician immediately for medical help[1]

[3](8].

Ingestion

Spill Management and Disposal Plan
Spill Cleanup

o Evacuate the area and ensure adequate ventilation.
o Wear all required PPE, including respiratory protection.

e Prevent the formation of dust.
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Carefully sweep up the solid material and place it into a suitable, sealed container for
disposal[1]. Do not create dust.

Clean the spill area thoroughly with soap and water.

Place all contaminated materials (e.g., paper towels, gloves) into the hazardous waste
container.

Disposal Plan

Waste Segregation: All materials contaminated with Chelerythrine chloride, including empty
containers, disposable labware, and cleaning materials, must be treated as hazardous
waste.

Disposal Method: Disposal must be conducted through an approved and licensed waste
disposal company[1]. Do not dispose of with household garbage or allow the product to
reach the sewage system[2]. All disposal activities must be in accordance with all applicable
federal, state, and local environmental laws and regulations[2][4].

Visual Workflow and Safety Hierarchy
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Review SDS & Protocol (Prepare Fume Hood & Equipment)
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Caption: Workflow for the safe handling of Chelerythrine chloride.
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Caption: Hierarchy of safety controls for chemical handling.

Quantitative Data Summary

The following table summarizes key quantitative data for Chelerythrine chloride.
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Property Value Source

Physical Properties

Molecular Weight 383.83 g/mol [6][7]
Melting Point 195 - 205 °C (383 - 401 °F) [1]
Appearance Yellow-orange solid [1]
Solubility

Water 10 mM [61[7]
DMSO 10 mM [6][7]

Biological Activity

Protein Kinase C (PKC)

o ICs0 = 660 NM [61[7]

Inhibition
BclXL-Bak BH3 Peptide

o o ICs0 = 1.5 uM [6]
Binding Inhibition
Toxicology Data
Subcutaneous LDso (mouse) 95 mg/kg [2]
Intraperitoneal TDLO (rat) 1 mg/kg [2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. fishersci.com [fishersci.com]
e 2. cdn.caymanchem.com [cdn.caymanchem.com]

e 3. chemicalbook.com [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://hellobio.com/chelerythrine-chloride.html
https://www.tocris.com/products/chelerythrine-chloride_1330
https://www.fishersci.com/store/msds?partNumber=AAJ62906MB&productDescription=CHELERYTHRINE+CLRIDE+99%2B%25+25MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ62906MB&productDescription=CHELERYTHRINE+CLRIDE+99%2B%25+25MG&vendorId=VN00024248&countryCode=US&language=en
https://hellobio.com/chelerythrine-chloride.html
https://www.tocris.com/products/chelerythrine-chloride_1330
https://hellobio.com/chelerythrine-chloride.html
https://www.tocris.com/products/chelerythrine-chloride_1330
https://hellobio.com/chelerythrine-chloride.html
https://www.tocris.com/products/chelerythrine-chloride_1330
https://hellobio.com/chelerythrine-chloride.html
https://cdn.caymanchem.com/cdn/msds/11314m.pdf
https://cdn.caymanchem.com/cdn/msds/11314m.pdf
https://www.benchchem.com/product/b192542?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAJ62906MB&productDescription=CHELERYTHRINE+CLRIDE+99%2B%25+25MG&vendorId=VN00024248&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/11314m.pdf
https://www.chemicalbook.com/msds/chelerythrine-chloride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

¢ 4. media.cellsignal.com [media.cellsignal.com]

¢ 5. tcichemicals.com [tcichemicals.com]

e 6. Chelerythrine Chloride |[CHE | PKC inhibitor | Hello Bio [hellobio.com]

e 7. Chelerythrine chloride | Protein Kinase C | Tocris Bioscience [tocris.com]
e 8. s3.amazonaws.com [s3.amazonaws.com]

 To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for
Chelerythrine Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192542#personal-protective-equipment-for-handling-
chelerythrine-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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